Cas no 1226185-75-6 (5-(4-methoxyphenyl)-4-methyl-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(4-methoxyphenyl)-4-methyl-1,2-oxazole-3-carboxylic acid
• CAS No: 1226185-75-6
• MF: C₁₂H₁₁NO₄
• MW: 233.220043420792
• CID: 6195414
• PubChem ID: 54846926
• Update Time: 2025-10-21

5-(4-methoxyphenyl)-4-methyl-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-methoxyphenyl)-4-methyl-1,2-oxazole-3-carboxylic acid
• 1226185-75-6
• AKOS005350452
• EN300-13590870
• Z1405508186
• SCHEMBL18662466

• Inchi： 1S/C12H11NO4/c1-7-10(12(14)15)13-17-11(7)8-3-5-9(16-2)6-4-8/h3-6H,1-2H3,(H,14,15)
• InChI Key： YAWVTDJJBKSDTD-UHFFFAOYSA-N
• SMILES： O1C(=C(C)C(C(=O)O)=N1)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 233.06880783g/mol
• Monoisotopic Mass: 233.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.6Ų

Additional information on 5-(4-methoxyphenyl)-4-methyl-1,2-oxazole-3-carboxylic acid

5-(4-Methoxyphenyl)-4-methyl-1,2-oxazole-3-carboxylic Acid: A Comprehensive Overview

The compound 5-(4-methoxyphenyl)-4-methyl-1,2-oxazole-3-carboxylic acid, with the CAS number 1226185-75-6, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of oxazole derivatives, which are known for their versatile applications in drug design and advanced materials. The structure of this molecule features a 1,2-oxazole ring system substituted with a 4-methoxyphenyl group at position 5 and a methyl group at position 4, along with a carboxylic acid moiety at position 3. These structural elements contribute to its unique chemical properties and functional versatility.

Recent studies have highlighted the potential of oxazole derivatives like 5-(4-methoxyphenyl)-4-methyl-1,2-oxazole-3-carboxylic acid in the development of novel therapeutic agents. For instance, researchers have explored its role as a scaffold for designing inhibitors of key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The presence of the methoxyphenyl group enhances the molecule's ability to interact with biological targets, making it a promising candidate for drug discovery efforts. Moreover, the carboxylic acid functionality allows for further chemical modifications, enabling the creation of bioisosteres or prodrugs that may improve pharmacokinetic profiles.

In addition to its pharmacological applications, this compound has also been investigated for its potential in materials science. The oxazole ring system is known to exhibit interesting electronic properties, which make it suitable for use in organic electronics. Recent research has focused on incorporating this compound into polymer frameworks to enhance their conductivity and stability. For example, studies have demonstrated that films made from polymers containing 5-(4-methoxyphenyl)-4-methyl-1,2-oxazole-3-carboxylic acid exhibit improved charge transport properties, making them candidates for next-generation electronic devices.

The synthesis of 5-(4-methoxyphenyl)-4-methyl-1,2-oxazole-3-carboxylic acid typically involves multi-step organic reactions that require precise control over reaction conditions. One common approach involves the condensation of an appropriate aldehyde with a ketone derivative in the presence of an amine catalyst to form the oxazole ring. Subsequent functionalization steps are then employed to introduce the methoxyphenyl and methyl substituents, followed by oxidation or hydrolysis to generate the carboxylic acid group. These synthetic methods have been optimized in recent years to improve yield and purity, making this compound more accessible for research and industrial applications.

The unique combination of structural features in 5-(4-methoxyphenyl)-4-methyl-1,2-oxazole-3-carboxylic acid also makes it an attractive candidate for use in environmental remediation technologies. For example, researchers have explored its ability to act as a chelating agent for heavy metal ions in contaminated water systems. The carboxylic acid group plays a critical role in coordinating metal ions, while the aromatic substituents enhance stability and selectivity. Recent studies have shown that this compound can effectively remove lead and mercury ions from aqueous solutions under mild conditions, offering a potential solution for addressing water pollution challenges.

In conclusion, 5-(4-methoxyphenyl)-4-methyl-1,2-oxazole-3-carboxylic acid is a multifaceted compound with applications spanning drug discovery, materials science, and environmental technology. Its structural diversity and functional groups make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover new properties and applications of this compound, it is likely to play an increasingly important role in advancing scientific innovation.